Sodium chloride
Overview
Description
Sodium chloride, also known as table salt, is a compound made up of sodium and chlorine ions. It is one of the most commonly used salts in the world and is used in various industries, including food processing, chemical manufacturing, and pharmaceuticals.
Scientific Research Applications
1. Effects in Aquatic Life
Sodium chloride, commonly known as salt, has been researched for its effects on freshwater fish like goldfish (Carassius auratus). Different salt concentrations in water can cause physiological changes in fish. For instance, a study found significant differences in plasma biochemistries of goldfish exposed to different concentrations of sodium chloride baths (Burgdorf-moisuk, Mitchell & Watson, 2011).
2. Impact on Food Preservation
Sodium chloride is widely used in the food industry for its preservative and antimicrobial properties, primarily due to its ability to reduce water activity. This effect makes it a crucial component in food processing, especially in products like meats and cheeses, where it helps control microbial growth and contributes to flavor and texture (Albarracín, Sánchez, Grau & Barat, 2011).
3. Role in Flavor Enhancement and Reduction
Sodium chloride's role as a flavor enhancer is significant. It can improve the taste and texture of various foods, including meats. However, due to health concerns associated with high sodium intake, studies have focused on strategies to reduce sodium levels in food products without compromising safety or acceptability (McGough, Sato, Rankin & Sindelar, 2012).
4. Influence on Human Health
High dietary sodium intake, primarily from sodium chloride, has been linked to health concerns such as hypertension. Public health guidelines have recommended reducing sodium intake, and scientific research has explored the effectiveness and safety of lowering sodium in diets (McCarron, Geerling, Kazaks & Stern, 2009).
5. Environmental and Biological Implications
Sodium chloride's environmental and biological implications are also a subject of research. For example, its effects on the degradation of pollutants in wastewater treatment have been studied, indicating its role in advanced oxidation processes (Yuan, Ramjaun, Wang & Liu, 2011).
properties
IUPAC Name |
sodium;chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/ClH.Na/h1H;/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAPWRFPIFSIZLT-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Na+].[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
NaCl, ClNa | |
Record name | sodium chloride | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Sodium_chloride | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
14784-90-8 ((24)hydrochlorideCl), 17112-21-9 ((22)hydrochlorideCl) | |
Record name | Sodium chloride [USP:JAN] | |
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DSSTOX Substance ID |
DTXSID3021271 | |
Record name | Sodium chloride | |
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Molecular Weight |
58.44 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Dry Powder, Liquid; Dry Powder, Other Solid; Dry Powder, Water or Solvent Wet Solid; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid; Water or Solvent Wet Solid, Water soluble, white crystals; [CAMEO] | |
Record name | Sodium chloride (NaCl) | |
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Record name | Sodium chloride | |
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Boiling Point |
1465 °C | |
Record name | SODIUM CHLORIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6368 | |
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Solubility |
36.0 g/100 g of water at 25 °C, One gram dissolves in 2.8 mL water /3.57X10+5 mg/L/ at 25 °C, Slightly soluble in ethanol, 0.065 g/100 g ethanol at 25 °C, 7.15 g/100 g ethylene glycol at 25 °C, 5.21 g/100 g formic acid at 25 °C, 10 g/100 g glycerol at 25 °C, 2.15 g /100 g liquid ammonia at -40 °C, 1.40 g/100g methanol at 25 °C, 1.86 g/100 g monoethanolamine at 25 °C /Table/, One gram dissolves in ... 2.6 mL boiling water, in 10 mL glycerol | |
Record name | SODIUM CHLORIDE | |
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Density |
2.17 at 25 °C/4 °C, Enthalpy of formation: -410.9 kJ/mol at 25 °C; Density of molten sodium chloride at 850 °C: 1.549 g/cu cm; latent heat of fusion: 0.52 kJ/g | |
Record name | SODIUM CHLORIDE | |
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Vapor Pressure |
VP: 1 mm Hg at 865 °C | |
Record name | SODIUM CHLORIDE | |
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Mechanism of Action |
Sodium and chloride — major electrolytes of the fluid compartment outside of cells (i.e., extracellular) — work together to control extracellular volume and blood pressure. Disturbances in sodium concentrations in the extracellular fluid are associated with disorders of water balance., Intra-amniotic instillation of 20% sodium chloride injection induces abortion and fetal death. Although the mechanism has not been conclusively determined, some studies indicate that the drug's abortifacient activity may be mediated by prostaglandins released from decidual cells damaged by hypertonic solutions of sodium chloride. Hypertonic sodium chloride-induced uterine contractions are usually sufficient to cause evacuation of both the fetus and placenta; however, abortion may be incomplete in 25-40% of patients. /20% injection/ | |
Record name | Sodium chloride | |
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Record name | SODIUM CHLORIDE | |
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Impurities |
The principal impurity in naturally occurring rock salt is calcium sulfate, generally 1-4%, with small amounts of calcium chloride and magnesium chloride. | |
Record name | SODIUM CHLORIDE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6368 | |
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Product Name |
Sodium Chloride | |
Color/Form |
Colorless, transparent crystals or white, crystalline powder, Colorless and transparent or translucent when in large crystals, Colorless cubic crystals | |
CAS RN |
7647-14-5, 14762-51-7, 32343-72-9, 8028-77-1 | |
Record name | Sodium chloride | |
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Record name | Rock salt | |
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Record name | Sodium chloride [USP:JAN] | |
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Record name | Sodium chloride (Na36Cl) | |
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Record name | Sodium chloride | |
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Record name | sodium chloride | |
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Record name | Sodium chloride (NaCl) | |
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Record name | Sodium chloride | |
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Record name | Sodium chloride (NaCl) | |
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Record name | Sodium chloride | |
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Record name | SODIUM CHLORIDE | |
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Melting Point |
800.7 °C | |
Record name | SODIUM CHLORIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
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